4-carbamothioyl-N-[1-(oxan-2-yl)pyrazol-4-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-carbamothioyl-N-[1-(oxan-2-yl)pyrazol-4-yl]benzamide is a chemical compound that has gained interest in the scientific community due to its potential applications in research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.
Mechanism of Action
The mechanism of action of 4-carbamothioyl-N-[1-(oxan-2-yl)pyrazol-4-yl]benzamide involves its ability to inhibit certain enzymes, such as histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, while CAs are enzymes that regulate pH and CO2 levels in the body. Inhibition of these enzymes can have various effects on cellular processes, including cell differentiation, proliferation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 4-carbamothioyl-N-[1-(oxan-2-yl)pyrazol-4-yl]benzamide has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. Additionally, it has been shown to have neuroprotective effects and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 4-carbamothioyl-N-[1-(oxan-2-yl)pyrazol-4-yl]benzamide in lab experiments is its specificity for certain enzymes, allowing for more targeted studies of enzyme function and regulation. However, one limitation is its potential toxicity at higher concentrations, which can affect the viability of cells and tissues.
Future Directions
For research on 4-carbamothioyl-N-[1-(oxan-2-yl)pyrazol-4-yl]benzamide include further studies on its potential as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, research can focus on improving the synthesis method to achieve even higher yields and purity of the final compound. Furthermore, the compound's effects on different cell types and tissues can be explored to gain a better understanding of its mechanism of action and potential applications in scientific research.
Synthesis Methods
The synthesis of 4-carbamothioyl-N-[1-(oxan-2-yl)pyrazol-4-yl]benzamide involves the reaction of 2-(oxan-2-yl)-1H-pyrazole-4-carbonyl chloride with thiourea in the presence of a base such as triethylamine. The resulting product is then treated with benzoyl chloride to yield the final compound. This synthesis method has been optimized to achieve high yields and purity of the final compound.
Scientific Research Applications
4-carbamothioyl-N-[1-(oxan-2-yl)pyrazol-4-yl]benzamide has been studied for its potential applications in scientific research. This compound has been shown to have inhibitory effects on certain enzymes, making it useful for studying enzyme function and regulation. It has also been studied for its potential as a therapeutic agent for various diseases, including cancer and inflammation.
properties
IUPAC Name |
4-carbamothioyl-N-[1-(oxan-2-yl)pyrazol-4-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2S/c17-15(23)11-4-6-12(7-5-11)16(21)19-13-9-18-20(10-13)14-3-1-2-8-22-14/h4-7,9-10,14H,1-3,8H2,(H2,17,23)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWYQDWQDJCYOFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)N2C=C(C=N2)NC(=O)C3=CC=C(C=C3)C(=S)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-carbamothioyl-N-[1-(oxan-2-yl)pyrazol-4-yl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.